Cas no 2154770-67-7 (ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate)
ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate
- ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
- EN300-1734493
- 2154770-67-7
-
- Inchi: 1S/C10H19NO3/c1-3-14-10(13)11-6-4-9(5-7-11)8(2)12/h8-9,12H,3-7H2,1-2H3/t8-/m1/s1
- InChI Key: FPEYLTZEFRFOPX-MRVPVSSYSA-N
- SMILES: O[C@H](C)C1CCN(C(=O)OCC)CC1
Computed Properties
- Exact Mass: 201.13649347g/mol
- Monoisotopic Mass: 201.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.8Ų
ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734493-0.05g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1734493-0.1g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1734493-0.25g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1734493-0.5g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1734493-1.0g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 1g |
$1172.0 | 2023-06-04 | ||
| Enamine | EN300-1734493-2.5g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1734493-5.0g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 5g |
$3396.0 | 2023-06-04 | ||
| Enamine | EN300-1734493-10.0g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 10g |
$5037.0 | 2023-06-04 | ||
| Enamine | EN300-1734493-1g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1734493-5g |
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate |
2154770-67-7 | 5g |
$3396.0 | 2023-09-20 |
ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate
Recent Advances in the Study of Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate (CAS: 2154770-67-7)
Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate (CAS: 2154770-67-7) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the pharmaceutical industry.
The synthesis of Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate has been optimized in recent studies to improve yield and enantiomeric purity. Researchers have employed asymmetric catalysis and chiral resolution techniques to achieve high stereoselectivity, which is crucial for its biological activity. The compound's unique structural features, including the hydroxyethyl and carboxylate groups, make it a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications.
Pharmacological studies have revealed that Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate exhibits promising activity as a modulator of certain neurotransmitter receptors. Preliminary in vitro and in vivo experiments suggest that it may have applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.
In addition to its pharmacological properties, recent research has explored the compound's role as a building block in the synthesis of novel drug candidates. Its chiral center and functional groups allow for the introduction of diverse pharmacophores, enabling the development of targeted therapies. Several patents have been filed in recent years, highlighting the industrial interest in this compound and its derivatives.
Despite these advancements, challenges remain in the large-scale production and clinical translation of Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound to the forefront of drug development.
In conclusion, Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate (CAS: 2154770-67-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable tool for drug discovery and development. Continued research and innovation will be key to unlocking its full potential and addressing the unmet medical needs of patients worldwide.
2154770-67-7 (ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)